Cas no 1807091-45-7 (Ethyl 4-cyano-6-methoxynicotinate)

• Product Name: Ethyl 4-cyano-6-methoxynicotinate
• CAS No: 1807091-45-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4904192
• Update Time: 2025-07-23

Ethyl 4-cyano-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-6-methoxynicotinate

• Inchi： 1S/C10H10N2O3/c1-3-15-10(13)8-6-12-9(14-2)4-7(8)5-11/h4,6H,3H2,1-2H3
• InChI Key： FLJAKEACTLVTCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=CC=1C#N)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 4-cyano-6-methoxynicotinate

Comprehensive Overview of Ethyl 4-cyano-6-methoxynicotinate (CAS No. 1807091-45-7): Properties, Applications, and Industry Insights

Ethyl 4-cyano-6-methoxynicotinate (CAS No. 1807091-45-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative of nicotinic acid combines a cyano group and methoxy substituent, making it a versatile intermediate for synthesizing bioactive molecules. With molecular formula C₁₀H₁₀N₂O₃ and molecular weight 206.2 g/mol, this pale-yellow crystalline powder exhibits solubility in common organic solvents like DMSO and ethanol, facilitating its use in cross-coupling reactions and heterocyclic chemistry.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer therapeutics. Researchers are exploring its pyridine core as a scaffold for targeted drug delivery systems, particularly in modulating protein-protein interactions. The 4-cyano substitution enhances electron-withdrawing properties, while the 6-methoxy group influences steric hindrance – both critical factors in rational drug design. These attributes align with current industry demands for fragment-based drug discovery (FBDD) approaches, where small molecular fragments like this compound serve as building blocks for lead optimization.

In material science, Ethyl 4-cyano-6-methoxynicotinate demonstrates potential for creating organic electronic materials. Its conjugated system and polar functional groups make it interesting for developing non-linear optical (NLO) materials – a trending research area for photonic devices. The compound's ability to undergo Suzuki-Miyaura coupling reactions allows incorporation into π-conjugated polymers, relevant for organic light-emitting diodes (OLEDs) and solar cell technologies.

From a synthetic chemistry perspective, this nicotinate derivative serves as a precursor for multicomponent reactions (MCRs), increasingly popular for efficient library synthesis. Its reactivity with amines and hydrazines enables construction of diverse pyrido[2,3-d]pyrimidine derivatives – privileged structures in medicinal chemistry. Recent patent analyses reveal growing interest in using CAS 1807091-45-7 for preparing allosteric modulators of G-protein-coupled receptors (GPCRs), addressing a key challenge in neurological drug development.

Environmental considerations surrounding green chemistry applications have prompted investigations into catalytic transformations of this compound. Researchers report successful microwave-assisted synthesis protocols that reduce reaction times and improve yields compared to conventional methods – addressing sustainability concerns in fine chemical production. The compound's stability under ambient conditions also makes it attractive for flow chemistry applications, an emerging paradigm for continuous manufacturing.

Analytical characterization of Ethyl 4-cyano-6-methoxynicotinate typically involves HPLC (retention time ~6.2 minutes in reverse-phase conditions), GC-MS (characteristic fragmentation pattern at m/z 206→178), and ¹H NMR (distinct singlet at δ 4.02 ppm for methoxy protons). These standardized protocols support quality control in commercial production, with purity specifications generally exceeding 98% for research-grade material. Thermal analysis reveals decomposition above 240°C, informing handling procedures during industrial-scale processes.

The compound's commercial availability through specialty chemical suppliers has expanded significantly since 2020, reflecting demand from contract research organizations (CROs) and academic labs. Current market analyses suggest growing applications in proteolysis-targeting chimeras (PROTACs) development, where its bifunctional character enables linker optimization. This aligns with the pharmaceutical industry's focus on targeted protein degradation strategies – one of the most searched topics in drug discovery forums.

Safety assessments indicate that CAS 1807091-45-7 requires standard laboratory precautions (gloves, eye protection) without being classified as highly hazardous. This moderate safety profile facilitates its adoption in automated high-throughput screening platforms. Storage recommendations suggest keeping the material in amber glass under inert atmosphere at 2-8°C for long-term stability, with particular attention to moisture sensitivity due to the ester functionality.

Future research directions may explore the compound's utility in DNA-encoded library (DEL) technology and covalent inhibitor design – two rapidly evolving areas in chemical biology. The electron-deficient pyridine ring could potentially participate in bioorthogonal chemistry applications, particularly in developing click chemistry reagents for bioconjugation. These potential applications position Ethyl 4-cyano-6-methoxynicotinate as a compound of continuing interest across multiple scientific disciplines.